1,5-Dibromo-3,3-bis(2-bromoethyl)pentane
Overview
Description
1,5-Dibromo-3,3-bis(2-bromoethyl)pentane, also known by its chemical formula C9H16Br4 , is a halogenated organic compound. It is a colorless to pale yellow liquid with a melting point of 183-184°C and a predicted boiling point of 488.1°C . This compound is sometimes referred to as tetrakis(2-bromoethyl)methane or 3,3-bis(2-bromoethyl)pentane-1,5-dibromide .
Scientific Research Applications
Tricyclo[2.1.0.01,3]pentane Formation
The reaction involving derivatives similar to 1,5-Dibromo-3,3-bis(2-bromoethyl)pentane has been used in the formation of tricyclo[2.1.0.01,3]pentane. This reaction highlights the complex interplay in organic chemistry where ring closures and further reactions lead to different compounds like cyclopentadiene under certain conditions (Wiberg & McClusky, 1987).
Electrochemical Reduction in Carbon Cathodes
Studies have shown the potential of 1,5-Dibromo-3,3-bis(2-bromoethyl)pentane in electrochemical applications. The compound, when reduced electrochemically at carbon electrodes in specific conditions, can yield various products such as cyclopentane, arising from intramolecular cyclization (Pritts & Peters, 1994).
Synthesis of Schiff Base Macrocycles
In chemical synthesis, particularly in the formation of macrocyclic Schiff base, derivatives of 1,5-Dibromo-3,3-bis(2-bromoethyl)pentane play a crucial role. These macrocycles are then used to create metal complexes with various applications in coordination chemistry (Ilhan & Temel, 2009).
Organometallic Chemistry
In the field of organometallic chemistry, derivatives of 1,5-Dibromo-3,3-bis(2-bromoethyl)pentane have been used in the reduction processes to yield organosilicon and organogermanium compounds. This showcases the compound's role in synthesizing new materials with unique properties (Mazerolles & Laurent, 1991).
X-ray Diffraction Studies
The structural analysis of similar compounds to 1,5-Dibromo-3,3-bis(2-bromoethyl)pentane has been a subject of X-ray diffraction studies, providing insights into the molecular arrangement and properties of such compounds (Pervova et al., 2010).
properties
IUPAC Name |
1,5-dibromo-3,3-bis(2-bromoethyl)pentane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16Br4/c10-5-1-9(2-6-11,3-7-12)4-8-13/h1-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPUBUMYDZKJTBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)C(CCBr)(CCBr)CCBr | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Br4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00348878 | |
Record name | 1,5-dibromo-3,3-bis(2-bromoethyl)pentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00348878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
443.84 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5794-98-9 | |
Record name | 1,5-dibromo-3,3-bis(2-bromoethyl)pentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00348878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.